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Compound of Interest

Compound Name: Vinyldifluoroborane

Cat. No.: B15289953

Disclaimer: A comprehensive search for "vinyldifluoroborane” did not yield specific public
health, safety, or toxicological data. This compound is likely a specialized research chemical
with limited documentation in the public domain. The following in-depth technical guide has
been created using Vinylboronic Acid Pinacol Ester (CAS 75927-49-0) as an illustrative
analogue to demonstrate the required structure and content. All data, protocols, and diagrams
presented herein pertain exclusively to Vinylboronic Acid Pinacol Ester and should not be used
for handling vinyldifluoroborane.

lllustrative Technical Guide: Vinylboronic Acid
Pinacol Ester

This guide is intended for researchers, scientists, and drug development professionals,
providing detailed health and safety information, experimental protocols, and data for
Vinylboronic Acid Pinacol Ester.

Health and Safety Guidelines

Vinylboronic acid pinacol ester is a flammable, air-sensitive liquid that may cause skin
sensitization.[1] Strict adherence to safety protocols is mandatory.

1.1 Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]
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» Skin Protection: Wear appropriate protective gloves (e.g., Nitrile rubber) and flame-retardant
antistatic protective clothing to prevent skin exposure.[1] Always inspect gloves before use.
[1] Contaminated work clothing should not be allowed out of the workplace.

o Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood. If
inhalation risk is high, use a suitable respirator.

1.2 Handling and Storage

» Handling: Handle under an inert atmosphere (e.g., nitrogen or argon) as the material is air-
sensitive.[1] Avoid contact with skin, eyes, and clothing, and avoid inhalation of vapors.[1][2]
Use only non-sparking tools and explosion-proof equipment.[1] Ground and bond containers
and receiving equipment to prevent static discharges.[1][2] Keep away from heat, sparks,
open flames, and other ignition sources.[1][2]

o Storage: Store in a cool, dry, well-ventilated place.[1][2] Keep the container tightly closed and
store under an inert atmosphere.[1] The recommended storage temperature is -20°C.[3]
Store locked up and away from incompatible materials such as strong oxidizing agents.[1]

1.3 First Aid Measures

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1] If
breathing is difficult, give oxygen. Seek medical attention if you feel unwell.[1]

e In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
plenty of water or shower for at least 15 minutes.[1] If skin irritation or a rash occurs, get
medical advice.

 In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Get medical
attention.[1]

« |If Swallowed: Do NOT induce vomiting.[1] Rinse mouth with water and seek immediate
medical attention.[1][4]

1.4 Fire-Fighting Measures
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o Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam.[1][2] For large

fires, water spray or fog may be used.[2]

» Specific Hazards: The liquid and vapor are flammable.[2] Vapors are heavier than air, may

form explosive mixtures with air, and can travel to a source of ignition and flash back.[1]

Containers may explode when heated.[1] Hazardous decomposition products include carbon

monoxide, carbon dioxide, and oxides of boron.[1][4]

Data Presentation

Table 1: Physical and Chemical Properties

Property Value Reference(s)
CAS Number 75927-49-0 [11[5]
Molecular Formula CsH15BO2 [1][5]
Molecular Weight 154.01 - 154.02 g/mol [1][5]
Appearance Clear, colorless to amber liquid  [5][6]
Density 0.908 g/mL at 25 °C [1]
Boiling Point 35-40 °C / 20 mmHg; 52-54 °C e

/ 24 mmHg
Flash Point 34 °C (93.2 °F) [2]

| Refractive Index | n20/D 1.4300 |[3] |

Table 2: Hazard Identification
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Hazard Classification

GHS Pictograms

Description

Flame, Exclamation Mark,
Environment

Reference(s)

[3]

Signal Word

Warning

[3]

Hazard Statements

H226: Flammable liquid and
vapor. H317: May cause an
allergic skin reaction. H411:
Toxic to aquatic life with long

lasting effects.

[2]

Precautionary Statements

P210, P233, P240, P273,
P280, P303+P361+P353

[3]

| Storage Class Code | 3 - Flammable liquids | |

Experimental Protocols

3.1 lllustrative Protocol: Suzuki-Miyaura Cross-Coupling

Vinylboronic acid pinacol ester is a key reagent in Suzuki-Miyaura reactions for introducing

vinyl groups.[5][7] The following is a generalized protocol and must be adapted for specific

substrates and scales.

Objective: To couple an aryl halide (Ar-X) with vinylboronic acid pinacol ester.

Materials:

Aryl halide (Ar-X) (1.0 eq)

Vinylboronic acid pinacol ester (1.1 - 1.5 eq)
Palladium catalyst (e.g., Pd(PPhs)s4, 1-5 mol%)

Base (e.g., K2COs, Na2COs, Cs2C0s3, 2-3 eq)

Anhydrous solvent (e.g., Toluene, Dioxane, THF/Water mixture)
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Schlenk flask or similar reaction vessel

Inert gas supply (Nitrogen or Argon)

Procedure:

Vessel Preparation: Dry the Schlenk flask under vacuum with a heat gun and allow it to cool
to room temperature under an inert atmosphere.

Reagent Addition: To the flask, add the aryl halide (1.0 eq), the palladium catalyst, and the
base.

Solvent Addition: Evacuate and backfill the flask with inert gas three times. Add the
anhydrous solvent via syringe.

Boronic Ester Addition: Add the vinylboronic acid pinacol ester (1.1 - 1.5 eq) to the mixture
via syringe.

Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir
under the inert atmosphere until the reaction is complete (monitor by TLC or GC-MS).

Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl
acetate) and wash with water and then brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. Purify the crude product by column chromatography on silica gel.

Mandatory Visualizations
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Caption: Workflow for a typical Suzuki-Miyaura cross-coupling reaction.
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Caption: Hazard assessment and mitigation workflow for reactive reagents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide on Vinyldifluoroborane: Health and
Safety Guidelines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289953#health-and-safety-guidelines-for-

vinyldifluoroborane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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